6-Cyclopropyl-4-methoxypyridin-3-amine

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 6-cyclopropyl-4-methoxypyridin-3-amine
• InChI: InChI=1S/C9H12N2O/c1-12-9-4-8(6-2-3-6)11-5-7(9)10/h4-6H,2-3,10H2,1H3
• InChI Key: XTDPZKHTFSEIAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC=C1N)C2CC2

Description

6-Cyclopropyl-4-methoxypyridin-3-amine is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-cyclopropyl-4-methoxy-5-nitropyridine (805 mg, 4.15 mmol), nickel(II) chloride, 6H2O (2956 mg, 12.44 mmol), and methanol (25 mL), cooled to 0° C., was added sodium borohydride (941 mg, 24.87 mmol) portion wise over 1 minute. After 5 minutes, the reaction was diluted with DCM (50 mL), saturated sodium bicarbonate (50 mL), and water (50 mL), and filtered through Celite©. The layers of the filtrate were separated and the aqueous layer was further extracted with DCM (50 mL). The combined organic extracts were washed with water (50 mL), brine (50 mL), eluted through a phase separator, and concentrated to afford 6-cyclopropyl-4-methoxypyridin-3-amine (448 mg, 63%) as a yellow oil. MS (m/z) 165.1 (M+H+).